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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of NNC 26-
9100, a selective somatostatin sst4 receptor agonist, for use in both in vitro and in vivo
research settings. Adherence to these guidelines will help ensure the compound's stability,
solubility, and optimal performance in your experiments.

Physicochemical Properties and Solubility

NNC 26-9100 is a non-peptide compound with a molecular weight of 556.35 g/mol .[1] Its
solubility in common laboratory solvents is a critical factor for preparing accurate and effective
experimental solutions.

Solubility Data Summary

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
Dimethyl Sulfoxide (DMSO) 50 27.82
Ethanol 50 27.82

For assistance in dissolving the compound, it is recommended to gently heat the solution to
37°C and use an ultrasonic bath.[2]
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Recommended Storage and Handling

Proper storage is crucial to maintain the integrity of NNC 26-9100. The solid compound should
be stored at 4°C. Once dissolved into a stock solution, it is imperative to aliquot it into smaller,
single-use volumes to prevent degradation from repeated freeze-thaw cycles.[2]

Stock Solution Storage Recommendations[2]

Storage Temperature Recommended Use-by Period
-20°C Within 1 month
-80°C Within 6 months

Experimental Protocols

Below are detailed protocols for preparing NNC 26-9100 solutions for common research
applications.

Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Studies

This protocol is suitable for cell-based assays and other in vitro experiments.

Materials:

NNC 26-9100 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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» Weighing: Accurately weigh 0.556 mg of NNC 26-9100 powder and transfer it to a sterile
microcentrifuge tube.

e Dissolution: Add 100 pL of anhydrous DMSO to the microcentrifuge tube.[3]

e Mixing: Vortex the tube thoroughly until the powder is completely dissolved. If necessary,
briefly sonicate the solution in an ultrasonic bath to aid dissolution.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to
six months.[2]

Protocol 2: Preparation of NNC 26-9100 for Intravenous
(i.v.) Administration in Rodents

This protocol describes the preparation of NNC 26-9100 for intravenous injection, as
demonstrated in rat studies.[4]

Materials:

e NNC 26-9100 stock solution (e.g., 10 mM in DMSO)
 Sterile saline (0.9% NacCl)

 Sterile tubes for dilution

Procedure:

o Initial Dilution: Prepare an intermediate stock of NNC 26-9100 in DMSO if your primary stock
is too concentrated.

o Final Formulation: Prepare the final injection solution by diluting the NNC 26-9100 DMSO
stock into sterile saline to achieve the desired final concentration. The final concentration of
DMSO in the injected solution should not exceed 2%.[4] For example, to prepare 1 mL of a
final solution, add 20 pL of the NNC 26-9100 DMSO stock to 980 pL of sterile saline.

e Administration: The solution is now ready for intravenous administration.
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Protocol 3: Preparation of NNC 26-9100 for
Intraperitoneal (i.p.) Administration in Rodents

This protocol outlines the preparation of NNC 26-9100 for intraperitoneal injection, as used in
mouse studies.[5][6]

Materials:

e NNC 26-9100 powder

e 95% Ethanol

 Sterile tubes for dilution
Procedure:

» Dissolution: Directly dissolve NNC 26-9100 in 95% ethanol to achieve the desired final
concentration. For example, a 90 uM solution has been used in published studies.[5][6]

e Mixing: Vortex the solution until the compound is fully dissolved.
o Administration: The solution is now ready for intraperitoneal administration.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing and using NNC 26-9100 in
a research setting.
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Experimental Application
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Caption: Workflow for dissolving and applying NNC 26-9100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dissolving NNC 26-9100 for Research: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679357#how-to-dissolve-nnc-26-9100-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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